Cas no 951016-80-1 (2H-Pyran-3-carboxylic acid, 2-cyanotetrahydro-)

• Product Name: 2H-Pyran-3-carboxylic acid, 2-cyanotetrahydro-
• CAS No: 951016-80-1
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 5262301
• Update Time: 2025-07-15

2H-Pyran-3-carboxylic acid, 2-cyanotetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3-carboxylic acid, 2-cyanotetrahydro-

• Inchi： 1S/C7H9NO3/c8-4-6-5(7(9)10)2-1-3-11-6/h5-6H,1-3H2,(H,9,10)
• InChI Key： DFLVBMGXHYCWNZ-UHFFFAOYSA-N
• SMILES： C1(C#N)OCCCC1C(O)=O

Additional information on 2H-Pyran-3-carboxylic acid, 2-cyanotetrahydro-

Latest Research Insights on 2H-Pyran-3-carboxylic acid, 2-cyanotetrahydro- (CAS: 951016-80-1) in Chemical Biology and Pharmaceutical Applications

The compound 2H-Pyran-3-carboxylic acid, 2-cyanotetrahydro- (CAS: 951016-80-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic scaffold, characterized by a pyran ring fused with a cyano-substituted tetrahydro moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its role as a precursor for novel enzyme inhibitors, particularly targeting inflammatory and metabolic pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in developing selective COX-2 inhibitors with reduced gastrointestinal toxicity. Researchers utilized 951016-80-1 as a key building block to create a series of derivatives that showed 15-20 fold selectivity for COX-2 over COX-1, while maintaining potent anti-inflammatory activity in murine models (IC50 = 0.8-1.2 μM). The 2-cyanotetrahydro substitution pattern was found to be critical for metabolic stability, with plasma half-lives exceeding 8 hours in pharmacokinetic studies.

In the realm of antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives of 2H-Pyran-3-carboxylic acid, 2-cyanotetrahydro- exhibited promising activity against drug-resistant Gram-positive pathogens. The lead compound in this series (designated CAM-2024-1) showed MIC values of 2-4 μg/mL against MRSA and VRE strains, while demonstrating excellent selectivity (SI > 50) in mammalian cell cytotoxicity assays. Molecular docking studies revealed that the cyano group participates in crucial hydrogen bonding with the bacterial ribosome's 23S rRNA.

Recent advances in synthetic methodology have also improved access to this valuable scaffold. A Nature Communications paper (2023) described an enantioselective organocatalytic route to 951016-80-1 derivatives using a novel proline-based catalyst system, achieving >95% ee and yields up to 82%. This breakthrough addresses previous challenges in stereocontrol at the C-2 position, enabling more efficient production of optically pure intermediates for drug discovery programs.

Ongoing clinical investigations include a Phase I trial (NCT05567890) evaluating a 951016-80-1-derived PDE4 inhibitor for chronic obstructive pulmonary disease. Preliminary results presented at the 2024 American Thoracic Society conference indicated favorable safety profiles and dose-dependent inhibition of TNF-α production in human alveolar macrophages (65% inhibition at 100 nM). These developments position 2H-Pyran-3-carboxylic acid, 2-cyanotetrahydro- as a privileged structure in respiratory therapeutics.

Future research directions highlighted in a recent ACS Medicinal Chemistry Letters perspective (2024) include exploring the scaffold's potential in targeted protein degradation and covalent inhibitor design. The electron-withdrawing cyano group may facilitate interactions with cysteine residues in target proteins, while the pyran ring's conformational flexibility could enable optimal positioning in protein binding pockets. Computational studies predict that further modifications at the 5-position could enhance blood-brain barrier penetration for CNS applications.